Cas no 719310-30-2 (N-Boc-2-amino-4-bromophenol)

• Product Name: N-Boc-2-amino-4-bromophenol
• CAS No: 719310-30-2
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• MDL: MFCD16660147
• CID: 1029601
• PubChem ID: 49853390
• Update Time: 2025-06-08

N-Boc-2-amino-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-bromo-2-hydroxyphenyl)carbamate
• 4-bromo-N-(tert-butoxycarbonyl)-2-aminophenol
• tert-butyl N-(5-bromo-2-hydroxyphenyl)carbamate
• I01-8778
• N-Boc-2-Amino-4-bromophenol
• 719310-30-2
• VHYZXADBMOZCLV-UHFFFAOYSA-N
• F97522
• tert-Butyl(5-bromo-2-hydroxyphenyl)carbamate
• AKOS015891267
• (5-Bromo-2-hydroxyphenyl)carbamic acid tert-butyl ester
• 4-Bromo-2-(Boc-amino)phenol
• FT-0712172
• A9392
• AC-23114
• SY333362
• SCHEMBL6176599
• MFCD16660147
• DTXSID00678743
• EN300-2006828
• DB-074499
• N-Boc-2-amino-4-bromophenol

• MDL： MFCD16660147
• Inchi： 1S/C11H14BrNO3/c1-11(2,3)16-10(15)13-8-6-7(12)4-5-9(8)14/h4-6,14H,1-3H3,(H,13,15)
• InChI Key： VHYZXADBMOZCLV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 287.01600
• Monoisotopic Mass: 287.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.492
• PSA: 62.05000
• LogP: 3.51530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on N-Boc-2-amino-4-bromophenol

Professional Introduction to N-Boc-2-amino-4-bromophenol (CAS No. 719310-30-2)

N-Boc-2-amino-4-bromophenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 719310-30-2, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining an amino group, a bromine substituent, and a protecting Boc (tert-butoxycarbonyl) group, make it a versatile building block for drug development.

The significance of N-Boc-2-amino-4-bromophenol lies in its ability to undergo a variety of chemical transformations, which are essential for constructing complex molecular architectures. In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. This compound has emerged as a key intermediate in the synthesis of small-molecule inhibitors and other pharmacologically relevant molecules.

One of the most compelling aspects of N-Boc-2-amino-4-bromophenol is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts. The structural features of N-Boc-2-amino-4-bromophenol allow for the design of molecules that can selectively inhibit specific kinases, thereby offering potential therapeutic benefits.

Recent studies have highlighted the utility of N-Boc-2-amino-4-bromophenol in the synthesis of tyrosine kinase inhibitors. These inhibitors have shown promise in preclinical studies and are being evaluated in clinical trials for their efficacy against various types of cancer. The bromine substituent in the molecule facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex aromatic systems. Additionally, the Boc-protected amino group provides stability during synthetic procedures while allowing for selective deprotection when necessary.

The pharmaceutical industry has also explored the use of N-Boc-2-amino-4-bromophenol in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and targeting viral enzymes or proteins can disrupt their life cycle. Researchers have utilized the structural flexibility of N-Boc-2-amino-4-bromophenol to design molecules that interfere with viral replication mechanisms. These efforts have led to the discovery of several promising candidates that are currently undergoing further investigation.

In addition to its applications in oncology and virology, N-Boc-2-amino-4-bromophenol has shown potential in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. By developing small-molecule modulators that target inflammatory pathways, researchers aim to mitigate symptoms and improve patient outcomes. The compound's ability to undergo diverse chemical modifications makes it an attractive scaffold for designing anti-inflammatory agents.

The synthesis of N-Boc-2-amino-4-bromophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The protecting group strategy is particularly important in this context, as it allows for selective functionalization while maintaining the integrity of sensitive functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The growing body of research on N-Boc-2-amino-4-bromophenol underscores its importance as a versatile intermediate in pharmaceutical chemistry. As new synthetic techniques and computational methods continue to emerge, the potential applications of this compound are likely to expand further. Collaborative efforts between academic researchers and industry scientists will be essential in harnessing its full therapeutic potential.

In conclusion, N-Boc-2-amino-4-bromophenol (CAS No. 719310-30-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural properties and reactivity make it an invaluable tool for developing novel therapeutic agents across multiple disease areas. Continued research and innovation will undoubtedly lead to new breakthroughs that benefit patients worldwide.